molecular formula C25H24O8 B302626 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid

3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid

Cat. No. B302626
M. Wt: 452.5 g/mol
InChI Key: QQMCBBRBGNFNCJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid, also known as DMU-212, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid is not fully understood, but it is believed to work by modulating various signaling pathways in cells. 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has been shown to activate the MAPK/ERK pathway, which plays a crucial role in cell proliferation and survival. It has also been found to inhibit the NF-κB pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function. Additionally, 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has been found to have cardioprotective effects and may improve heart function.

Advantages and Limitations for Lab Experiments

3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research. Additionally, 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has been extensively studied, and its properties and effects are well-established. However, 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid. One area of interest is the potential use of 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid in cancer treatment. Further studies are needed to determine its efficacy and safety in human trials. Additionally, research is needed to fully understand the mechanism of action of 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid and its potential applications in the treatment of neurodegenerative and cardiovascular diseases. Finally, studies are needed to determine the optimal dosage and administration of 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid for therapeutic use.

Synthesis Methods

3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid can be synthesized using a multi-step process involving the reaction of various reagents. The synthesis of 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has been described in detail in several scientific publications, and the compound has been successfully synthesized in laboratory settings.

Scientific Research Applications

3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has been studied for its potential therapeutic applications in several areas, including cancer treatment, neurodegenerative diseases, and cardiovascular diseases. Studies have shown that 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid exhibits anti-cancer properties by inducing apoptosis in cancer cells. It has also been found to have neuroprotective effects and may have potential applications in the treatment of Alzheimer's and Parkinson's diseases. Additionally, 3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid has been shown to have cardioprotective effects and may be useful in the treatment of heart disease.

properties

Product Name

3-({4-[(2,4-Dioxo-1,5-dioxaspiro[5.5]undec-3-ylidene)methyl]-2-methoxyphenoxy}methyl)benzoic acid

Molecular Formula

C25H24O8

Molecular Weight

452.5 g/mol

IUPAC Name

3-[[4-[(2,4-dioxo-1,5-dioxaspiro[5.5]undecan-3-ylidene)methyl]-2-methoxyphenoxy]methyl]benzoic acid

InChI

InChI=1S/C25H24O8/c1-30-21-14-16(8-9-20(21)31-15-17-6-5-7-18(12-17)22(26)27)13-19-23(28)32-25(33-24(19)29)10-3-2-4-11-25/h5-9,12-14H,2-4,10-11,15H2,1H3,(H,26,27)

InChI Key

QQMCBBRBGNFNCJ-UHFFFAOYSA-N

SMILES

COC1=C(C=CC(=C1)C=C2C(=O)OC3(CCCCC3)OC2=O)OCC4=CC=CC(=C4)C(=O)O

Canonical SMILES

COC1=C(C=CC(=C1)C=C2C(=O)OC3(CCCCC3)OC2=O)OCC4=CC(=CC=C4)C(=O)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.